Cas no 1352447-28-9 ((S)-2-Amino-2,4-dimethylpentan-1-ol)

• Product Name: (S)-2-Amino-2,4-dimethylpentan-1-ol
• CAS No: 1352447-28-9
• MF: C₇H₁₇NO
• MW: 131.2160
• CID: 5081741
• PubChem ID: 22940583
• Update Time: 2026-03-01

(S)-2-Amino-2,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2,4-dimethylpentan-1-ol
• (2S)-2-amino-2,4-dimethylpentan-1-ol
• C90641
• CS-0109916
• 1352447-28-9
• SCHEMBL5226857
• (2S)-2-amino-2,4-dimethyl-pentan-1-ol

• Inchi： 1S/C7H17NO/c1-6(2)4-7(3,8)5-9/h6,9H,4-5,8H2,1-3H3/t7-/m0/s1
• InChI Key： YEMAIZYKPDFKNU-ZETCQYMHSA-N
• SMILES： O([H])C([H])([H])[C@](C([H])([H])[H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on (S)-2-Amino-2,4-dimethylpentan-1-ol

(S)-2-Amino-2,4-Dimethylpentan-1-ol: A Comprehensive Overview

The compound with CAS No. 1352447-28-9, commonly referred to as (S)-2-Amino-2,4-dimethylpentan-1-ol, is a versatile organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable component in numerous applications. In this article, we delve into the structural properties, synthesis methods, biological activities, and potential uses of (S)-2-Amino-2,4-dimethylpentan-1-ol, supported by the latest research findings.

Structural Characteristics and Synthesis

(S)-2-Amino-2,4-dimethylpentan-1-ol is an amino alcohol with a chiral center at the second carbon atom. The molecule consists of a pentane backbone with an amino group (-NH₂) and two methyl groups (-CH₃) attached to the second carbon. The hydroxyl group (-OH) is located at the first carbon, contributing to its amphiprotic nature. The stereochemistry of this compound is crucial for its biological activity and chemical reactivity.

The synthesis of (S)-2-Amino-2,4-dimethylpentan-1-ol typically involves multi-step processes that include alkylation, reduction, and stereoselective reactions. Recent advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess (ee), which is essential for its application in chiral resolution and enantioselective catalysis.

Biological Activity and Pharmaceutical Applications

(S)-2-Amino-2,4-dimethylpentan-1-ol has been extensively studied for its potential in the pharmaceutical industry. Research indicates that this compound exhibits significant antioxidant properties, which make it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, recent studies have highlighted its role as a chiral auxiliary in organic synthesis. Its ability to induce asymmetry in reactions has been leveraged to synthesize complex molecules with high enantioselectivity. This property has opened new avenues for drug discovery and development.

Industrial Applications

Beyond pharmaceuticals, (S)-2-Amino-2,4-dimethylpentan-1-ol finds applications in the food and fragrance industries. Its unique flavor profile makes it a valuable additive in food products, while its olfactory properties contribute to the formulation of perfumes and personal care products.

In addition, this compound serves as an intermediate in the synthesis of various organic compounds. Its versatility as a building block underscores its importance in chemical manufacturing processes.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of (S)-2-Amino-2,4-dimethylpentan-1 ol is crucial. Recent studies have focused on its biodegradability and toxicity profiles. Findings suggest that this compound exhibits low toxicity to aquatic organisms under standard conditions; however, further research is needed to assess its long-term environmental effects.

Conclusion

(S)-2-Amino-2,4-dimethylpentan 1 ol (CAS No. 1352447 28 9) stands out as a multifaceted compound with diverse applications across various industries. Its unique stereochemistry and functional groups render it invaluable in pharmaceuticals, food additives, fragrances, and chemical synthesis processes. As scientific research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.